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Compound of Interest

Compound Name: 3-Methylheptanal

Cat. No.: B1620058

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core properties, synthesis,
reactivity, and potential applications of 3-Methylheptanal (CAS No. 27608-03-3). The
information is curated for professionals in research, scientific, and drug development fields,
with a focus on detailed data presentation and experimental methodologies.

Physicochemical and Spectroscopic Properties

3-Methylheptanal is a branched-chain aldehyde with a characteristic chemical profile. Its
physical and spectroscopic data are summarized below, providing a foundational
understanding of its molecular identity and behavior.

Physical Properties

Quantitative physical data for 3-Methylheptanal are presented in Table 1. These properties are
crucial for its handling, purification, and application in various experimental settings.
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Property Value Source

Molecular Formula CsH160 --INVALID-LINK--
Molecular Weight 128.21 g/mol --INVALID-LINK--
Boiling Point 163 °C at 760 mmHg --INVALID-LINK--
Density 0.809 g/cm? --INVALID-LINK--

. Poorly soluble in water; soluble
Solubility ) ) Inferred from structure
in non-polar organic solvents.

Refractive Index (n_D"20) 1.415-1.420 (estimated) --INVALID-LINK--

Spectroscopic Data

Spectroscopic analysis is fundamental to confirming the structure and purity of 3-
Methylheptanal. Key spectral features are outlined in Table 2.

Spectroscopic Technique Key Features

Aldehyde proton (CHO): & 9.5-10.0 ppm; Methyl
branch (CHs): 6 0.9-1.1 ppm (triplet).[1]

1H NMR

13C NMR Data available on --INVALID-LINK--.

Strong C=0 stretch: ~1720 cm~1; Aldehyde C-H

Infrared (IR) Spectroscopy stretch: ~2820-2720 cm-1.[1]

Mass Spectrometry GC-MS data available on --INVALID-LINK--.

Synthesis and Reactivity

Understanding the synthesis and chemical reactivity of 3-Methylheptanal is essential for its
application as a research chemical and intermediate.

Synthetic Routes

Two primary laboratory-scale synthetic routes for 3-Methylheptanal are the oxidation of the
corresponding alcohol and the hydroformylation of an alkene.
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A common and effective method for the synthesis of 3-Methylheptanal is the oxidation of 3-

methylheptanol. This reaction typically employs a mild oxidizing agent to prevent over-oxidation
to the carboxylic acid.

3-Methylheptanol 2-Methyl-1-hexene
[O] (e.g., PCC) CO, Hz, Rh catalyst
3-Methylheptanal 3-Methylheptanal
=D , .
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1620058#3-methylheptanal-cas-number-27608-03-3-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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